Cas no 57021-46-2 (Thiophene, 2-(1,1-dimethylethyl)-5-nitro-)

• Product Name: Thiophene, 2-(1,1-dimethylethyl)-5-nitro-
• CAS No: 57021-46-2
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 2832618
• PubChem ID: 12231491
• Update Time: 2025-04-21

Thiophene, 2-(1,1-dimethylethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• DTXCID40432366
• Thiophene, 2-(1,1-dimethylethyl)-5-nitro-
• 2-t-butyl-5-nitrothiophene
• 57021-46-2
• DTXSID40481556
• SCHEMBL11543740

• Inchi： 1S/C8H11NO2S/c1-8(2,3)6-4-5-7(12-6)9(10)11/h4-5H,1-3H3
• InChI Key： AGTJGQQRPFFRMN-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.05104977Da
• Monoisotopic Mass: 185.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.1Ų